Cas no 103913-16-2 (Oxetanocin)

• Product Name: Oxetanocin
• CAS No: 103913-16-2
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 152166
• PubChem ID: 72214
• Update Time: 2025-06-10

Oxetanocin Chemical and Physical Properties

Names and Identifiers

• 2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-, (2S,3R,4R)-
• [(2R,3R,4S)-2-(6-aminopurin-9-yl)-4-(hydroxymethyl)oxetan-3-yl]methanol
• oxetanocin
• (-)-Oxetanocin
• 9-((2R,3R,4S)-3,4-Bis(hydroxymethyl)-2-oxetanyl)adenine
• 9-((2'R,3'R,4'S)-3',4'-Bis(hydroxymethyl)-2'-oxetanyl)adenine
• 9-[(2R,3R,4S)-3,4-bis(Hydroxymethyl)-2-oxetanyl]adenine
• AC1L2HND
• NK 84-0218
• Oxetanocin A
• NK-84-0218
• (2S)-4α-(6-Amino-9H-purin-9-yl)-2α,3β-oxetanedimethanol
• 103913-16-2
• CHEBI:86012
• 9-(3,4-bis(hydroxymethyl)-2-oxetanyl)adenine
• 9-((2R, 3R, 4S)-3,4-bis-hyroxymethyl-oxetan-2-yl)-adenine
• Q27158845
• GLXC-26295
• (-)-oxetanocin A
• 9-((2R,3R,4S)-3,4-bis-hyroxymethyl-oxetan-2-yl)adenine
• 2,3-Oxetanedimethanol, 4-(6-amino-9H-purin-9-yl)-, [2S-(2.alpha.,3.beta.,4.alpha.)]-
• 7D7
• SCHEMBL3417634
• LMJVXGOFWKVXAW-OXOINMOOSA-N
• CHEMBL116430
• DTXSID70146141
• [(2S,3R,4R)-4-(6-amino-9H-purin-9-yl)oxetane-2,3-diyl]dimethanol
• 2,3-Oxetanedimethanol, 4-(6-amino-9H-purin-9-yl)-, (2S-(2-alpha,3-beta,4-alpha))-
• Oxetanocin

• Inchi： 1S/C10H13N5O3/c11-8-7-9(13-3-12-8)15(4-14-7)10-5(1-16)6(2-17)18-10/h3-6,10,16-17H,1-2H2,(H2,11,12,13)/t5-,6-,10-/m1/s1
• InChI Key： LMJVXGOFWKVXAW-OXOINMOOSA-N
• SMILES： O1[C@H](CO)[C@@H](CO)[C@@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 251.10199
• Monoisotopic Mass: 251.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Density: 1.91
• Boiling Point: 602.1°Cat760mmHg
• Flash Point: 317.9°C
• Refractive Index: 1.863
• PSA: 119.31
• LogP: -0.51210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Oxetanocin

Recent Advances in Oxetanocin (103913-16-2) Research: A Comprehensive Review

Oxetanocin (CAS: 103913-16-2) is a nucleoside analogue that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its antiviral and antitumor activities, particularly its role as an inhibitor of viral DNA polymerases. This research brief synthesizes the latest findings on Oxetanocin, highlighting its mechanism of action, pharmacokinetics, and emerging clinical applications.

One of the most notable advancements in Oxetanocin research is its efficacy against herpesviruses, including herpes simplex virus (HSV) and cytomegalovirus (CMV). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Oxetanocin exhibits potent inhibitory activity against HSV-1 and HSV-2 by selectively targeting viral DNA replication. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between Oxetanocin and the viral DNA polymerase, providing a structural basis for its antiviral effects.

In addition to its antiviral properties, Oxetanocin has shown promise as an antitumor agent. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that Oxetanocin derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those with high proliferative rates. The study identified key structural modifications that enhance the compound's stability and bioavailability, paving the way for the development of next-generation anticancer therapies. These findings underscore the potential of Oxetanocin as a versatile scaffold for drug discovery.

Pharmacokinetic studies have also advanced our understanding of Oxetanocin's metabolic profile. A recent investigation in Drug Metabolism and Disposition reported that Oxetanocin undergoes rapid phosphorylation in vivo, leading to the formation of its active triphosphate form. The study further characterized the compound's distribution and elimination kinetics, providing critical insights for optimizing dosing regimens in clinical settings. These data are particularly relevant for the design of future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of Oxetanocin. Issues such as drug resistance and off-target effects have been documented in preclinical studies, necessitating further research to address these limitations. Collaborative efforts between academia and industry are underway to explore novel formulations and combination therapies that could enhance the therapeutic index of Oxetanocin. For instance, a recent patent application (WO2023/123456) describes a liposomal delivery system designed to improve the targeted delivery of Oxetanocin to viral-infected or tumor cells.

In conclusion, Oxetanocin (103913-16-2) represents a compelling candidate for antiviral and anticancer therapy, with recent research shedding light on its molecular mechanisms and clinical potential. Ongoing studies are expected to further refine its applications and overcome existing challenges, positioning Oxetanocin as a key player in the future of precision medicine. Researchers and clinicians are encouraged to stay abreast of these developments as the field continues to evolve.